BABASSUAMIDOPROPALKONIUM CHLORIDE
Description
Babassuamidopropalkonium Chloride (CAS No. 124046-05-5) is a quaternary ammonium compound derived from babassu oil, a plant-based source extracted from the Orbignya oleifera palm. Its IUPAC name, 1-propanaminium, N,N-dimethyl-N-phenylmethyl-3-[(1-oxobabassu)amino]-, chloride, reflects its structural features: a propylamine backbone modified with dimethyl, benzyl, and babassuamide substituents . Primarily used as an antistatic agent in cosmetics and personal care products, it also exhibits mild conditioning and antimicrobial properties . For instance, it is included at 2.0% in antimicrobial formulations alongside cetrimonium chloride and stearalkonium chloride , and in Avalon Organics’ hand soap and conditioner for its softening and static-reduction capabilities .
Properties
CAS No. |
124046-05-5 |
|---|---|
Molecular Formula |
C15H22NO7P |
Origin of Product |
United States |
Comparison with Similar Compounds
Key Differences:
Source and Sustainability :
- This compound is derived from renewable babassu oil, making it a preferred choice for "natural" or "organic" formulations . In contrast, stearalkonium and benzalkonium chlorides are typically synthetic .
Antimicrobial Efficacy :
- Benzalkonium Chloride is a potent broad-spectrum antimicrobial used in disinfectants and preservatives , whereas this compound’s germicidal activity is secondary to its antistatic function, requiring higher concentrations (2.0%) for comparable effects .
Hair Conditioning Performance :
- Behentrimonium Chloride, with a longer C22 alkyl chain, provides superior detangling and slip compared to this compound, which is more focused on static control .
However, its plant-based origin may reduce allergenicity compared to synthetic quats like stearalkonium chloride.
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